Cas no 459819-37-5 (3-(4-piperidyloxy)benzonitrile)

• Product Name: 3-(4-piperidyloxy)benzonitrile
• CAS No: 459819-37-5
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• MDL: MFCD08061088
• CID: 92880
• PubChem ID: 22030993
• Update Time: 2025-05-24

3-(4-piperidyloxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-Piperidinyloxy)benzonitrile
• 3-piperidin-4-yloxybenzonitrile
• 3-(4-piperidyloxy)benzenecarbonitrile
• 3-(piperidin-4-yloxy)benzonitrile
• 3-(4-piperidyloxy)benzonitrile
• EN300-69875
• 3-[(Piperidin-4-yl)oxy]benzonitrile
• 459819-37-5
• FT-0710921
• DTXSID10621801
• CS-0269221
• MFCD08061088
• SCHEMBL940415
• AKOS009461118
• DA-05698

• MDL： MFCD08061088
• Inchi： 1S/C12H14N2O/c13-9-10-2-1-3-12(8-10)15-11-4-6-14-7-5-11/h1-3,8,11,14H,4-7H2
• InChI Key： ZVXXHZKEDUZNMJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C#N)C=1)C1CCNCC1

Computed Properties

• Exact Mass: 202.11100
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 45Ų

Experimental Properties

• Density: 1.137
• Boiling Point: 342.485°C at 760 mmHg
• Flash Point: 160.929°C
• Refractive Index: 1.563
• PSA: 45.05000
• LogP: 2.01788

3-(4-piperidyloxy)benzonitrile Security Information

• Hazardous Material transportation number：UN3439
• Safety Term：6.1
• Packing Group：III
• HazardClass：6.1
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1

Additional information on 3-(4-piperidyloxy)benzonitrile

3-(4-Piperidyloxy)Benzonitrile: A Comprehensive Overview

3-(4-Piperidyloxy)Benzonitrile, identified by the CAS Registry Number 459819-37-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure featuring a benzonitrile group and a piperidinyl ether moiety, has garnered attention due to its potential applications in drug discovery and material science. Recent advancements in synthetic methodologies and computational modeling have further elucidated its properties and utility.

The chemical structure of 3-(4-Piperidyloxy)Benzonitrile comprises a benzene ring substituted with a cyano group at the para position relative to a piperidinyl ether group. This arrangement imparts the molecule with distinct electronic and steric properties, making it amenable to various chemical transformations. The piperidine ring, being a six-membered saturated heterocycle, contributes to the compound's stability and bioavailability, which are critical factors in pharmaceutical applications.

Recent studies have focused on the synthesis of 3-(4-Piperidyloxy)Benzonitrile through efficient routes, leveraging modern catalytic systems and green chemistry principles. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the ether linkage with high precision. These methods not only enhance the yield but also reduce environmental impact, aligning with current trends in sustainable chemistry.

In terms of applications, 3-(4-Piperidyloxy)Benzonitrile has shown promise as a precursor in the synthesis of bioactive molecules. Its ability to participate in nucleophilic aromatic substitution reactions makes it valuable in constructing complex heterocycles, which are often found in natural products and therapeutic agents. Moreover, computational studies using density functional theory (DFT) have revealed its potential as an inhibitor of certain enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase.

The pharmacokinetic profile of 3-(4-Piperidyloxy)Benzonitrile has also been investigated in preclinical models, demonstrating favorable absorption and distribution properties. These findings underscore its potential as a lead compound in drug development programs targeting central nervous system disorders.

In addition to its biological relevance, 3-(4-Piperidyloxy)Benzonitrile exhibits interesting physical properties that make it suitable for applications in materials science. For example, its ability to form stable coordination complexes with transition metals has been explored for use in catalysis and sensor technologies.

The synthesis and characterization of CAS No 459819-37-5 continue to be areas of active research, driven by the need for more efficient and scalable production methods. Collaborative efforts between academic institutions and industry partners have led to breakthroughs in process optimization, ensuring that this compound remains accessible for both research and commercial purposes.

In conclusion, 3-(4-Piperidyloxy)Benzonitrile, with its unique chemical structure and versatile reactivity, stands as a testament to the ingenuity of modern organic chemistry. Its multifaceted applications across diverse disciplines highlight its importance as a key building block in contemporary chemical research.